10.1039/B917792B | Inert ruthenium half-sandwich complexes with anticancer activity

Inert ruthenium half-sandwich complexes with anticancer activity

Dalton Transactions Pub Date: 2009-11-02 DOI: 10.1039/B917792B

Abstract

In this study, we investigate the anticancer properties of an inert half-sandwich metal complex scaffold. UV melting experiments with duplex DNA and ¹H-NMR experiments with 9-ethylguanine reveal that the apoptotic ruthenium complex DW12 does not interact with DNA. On the other hand, diminishing the kinase inhibition properties of DW12 by methylating the maleimide nitrogen (DW12-Me) abolishes the anticancer activity. Furthermore, the incorporation of a fluorine into the pyridine moiety (NP309) improves the IC₅₀ value for glycogen synthase kinase 3 (GSK-3) and at the same time the cytotoxicity, implying that the anticancer activity correlates with the inhibition of GSK-3 and maybe other not yet identified kinases. We demonstrate in Burkitt-like lymphoma (BJAB) cells that NP309 is not necrotic but induces apoptosis and that this apoptosis is mediated by a loss of the mitochondrial membrane potential, caspase-9 processing, and is partly dependent on Bcl-2 expression. In addition, NP309 efficiently induces apoptosis in vincristine- and cytarabine-resistant human B-cell precursor cell lines.

Share View Original Text

Recommended Literature

[1] Inside front cover Chem. Commun., 2013,49, 1666-1666 10.1039/C3CC90031B
[2] 87. Cinnolines. Part XVII. A simple method for the preparation of 4-aminocinnolines J. Chem. Soc., 1948, 358-360 10.1039/JR9480000358
[3] Radical-mediated reduction of the dithiocarbamate group under tin-free conditions† Claire McMaster,Robert N. Bream,Richard S. GraingerOrg. Biomol. Chem., 2012,10, 4752-4758 10.1039/C2OB25434D
[4] 5,5′-Bis-(trinitromethyl)-3,3′-bi-(1,2,4-oxadiazole): a stable ternary CNO-compound with high density† M. A. Kettner,T. M. KlapötkeChem. Commun., 2014,50, 2268-2270 10.1039/C3CC49879D
[5] Enhanced visible-light photocatalytic degradation by Mn3O4/CeO2 heterojunction: a Z-scheme system photocatalyst Yongjin Ma,Jing Jiang,Anquan Zhu,Pengfei Tan,Yuan Bian,Weixuan Zeng,Hao Cui,Jun PanInorg. Chem. Front., 2018,5, 2579-2586 10.1039/C8QI00749G
[6] Front cover Green Chem., 2018,20, 3149-3149 10.1039/C8GC90067A
[7] Refine the crystallinity of upconversion nanoparticles for NIR-enhanced photocatalysis† CrystEngComm, 2021,23, 6117-6127 10.1039/D1CE00550B
[8] Development of ergosterol peroxide probes for cellular localisation studies† Taotao Ling,Walter H. Lang,Michelle M. Martinez-Montemayor,Fatima RivasOrg. Biomol. Chem., 2019,17, 5223-5229 10.1039/C9OB00145J
[9] Back matter J. Mater. Chem., 2006,16, 4178-4178 10.1039/B614717H
[10] Inside front cover Chem. Soc. Rev., 2018,47, 8506-8506 10.1039/C8CS90127A

Inert ruthenium half-sandwich complexes with anticancer activity

Abstract

Recommended Literature

Journal Name：Dalton Transactions

Research Products